[5-[4-[(4-Tert-butylbenzoyl)carbamothioylamino]anilino]-5-oxopentyl]-dimethylazanium;chloride

• CAS No.: 1011301-29-3
• Product Name: [5-[4-[(4-Tert-butylbenzoyl)carbamothioylamino]anilino]-5-oxopentyl]-dimethylazanium;chloride
• Molecular Formula: C25H35ClN4O2S
• Molecular Weight: 491.1 g/mol
• IUPAC Name: [5-[4-[(4-tert-butylbenzoyl)carbamothioylamino]anilino]-5-oxopentyl]-dimethylazanium;chloride
• Standard InChI: InChI=1S/C25H34N4O2S.ClH/c1-25(2,3)19-11-9-18(10-12-19)23(31)28-24(32)27-21-15-13-20(14-16-21)26-22(30)8-6-7-17-29(4)5;/h9-16H,6-8,17H2,1-5H3,(H,26,30)(H2,27,28,31,32);1H
• Standard InChIKey: UBNCTIDXQDCEPI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)CCCC[NH+](C)C.[Cl-]
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)CCCC[NH+](C)C.[Cl-]
• Appearance: Yellow solid powder
• Description: Tenovin-6, also known as Tnv-6, is a bioactive small molecule SIRT2 inhibitor with anti-neoplastic activity. Inhibition of the Sirtuin class of protein deacetylases with activation of p53 function is associated with the pro-apoptotic effects of Tnv-6 in many tumors. Tnv-6 causes non-genotoxic cytotoxicity, without adversely affecting human clonogenic hematopoietic progenitors in vitro, or murine hematopoiesis. Mechanistically, exposure of CLL cells to Tnv-6 did not induce cellular apoptosis or p53-pathway activity. Transcriptomic profiling identified a gene program influenced by Tnv-6 that included autophagy-lysosomal pathway genes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tenovin6; Tenovin 6; Tenovin-6; Tnv-6; Tenovin-6 HCl
• Reference: 1: Groves MJ, Johnson CE, James J, Prescott AR, Cunningham J, Haydock S, Pepper C, Fegan C, Pirrie L, Westwood NJ, Coates PJ, Ganley IG, Tauro S. p53 and cell cycle independent dysregulation of autophagy in chronic lymphocytic leukaemia. Br J Cancer. 2013 Oct 29;109(9):2434-44. doi: 10.1038/bjc.2013.601. Epub 2013 Oct 3. PubMed PMID: 24091621; PubMed Central PMCID: PMC3817336.; 2: Sunami Y, Araki M, Hironaka Y, Morishita S, Kobayashi M, Liew EL, Edahiro Y, Tsutsui M, Ohsaka A, Komatsu N. Inhibition of the NAD-dependent protein deacetylase SIRT2 induces granulocytic differentiation in human leukemia cells. PLoS One. 2013;8(2):e57633. doi: 10.1371/journal.pone.0057633. Epub 2013 Feb 27. PubMed PMID: 23460888; PubMed Central PMCID: PMC3584049.; 3: MacCallum SF, Groves MJ, James J, Murray K, Appleyard V, Prescott AR, Drbal AA, Nicolaou A, Cunningham J, Haydock S, Ganley IG, Westwood NJ, Coates PJ, Lain S, Tauro S. Dysregulation of autophagy in chronic lymphocytic leukemia with the small-molecule Sirtuin inhibitor Tenovin-6. Sci Rep. 2013;3:1275. doi: 10.1038/srep01275. PubMed PMID: 23429453; PubMed Central PMCID: PMC3572444.; 4: Wauters E, Sanchez-Arévalo Lobo VJ, Pinho AV, Mawson A, Herranz D, Wu J, Cowley MJ, Colvin EK, Njicop EN, Sutherland RL, Liu T, Serrano M, Bouwens L, Real FX, Biankin AV, Rooman I. Sirtuin-1 regulates acinar-to-ductal metaplasia and supports cancer cell viability in pancreatic cancer. Cancer Res. 2013 Apr 1;73(7):2357-67. doi: 10.1158/0008-5472.CAN-12-3359. Epub 2013 Jan 31. PubMed PMID: 23370328.; 5: McCarthy AR, Sachweh MC, Higgins M, Campbell J, Drummond CJ, van Leeuwen IM, Pirrie L, Ladds MJ, Westwood NJ, Laín S. Tenovin-D3, a novel small-molecule inhibitor of sirtuin SirT2, increases p21 (CDKN1A) expression in a p53-independent manner. Mol Cancer Ther. 2013 Apr;12(4):352-60. doi: 10.1158/1535-7163.MCT-12-0900. Epub 2013 Jan 15. PubMed PMID: 23322738.; 6: Pirrie L, McCarthy AR, Major LL, Morkūnaitė V, Zubrienė A, Matulis D, Lain S, Lebl T, Westwood NJ. Discovery and validation of SIRT2 inhibitors based on tenovin-6: use of a ¹H-NMR method to assess deacetylase activity. Molecules. 2012 Oct 18;17(10):12206-24. doi: 10.3390/molecules171012206. PubMed PMID: 23079492.; 7: Lee YL, Peng Q, Fong SW, Chen AC, Lee KF, Ng EH, Nagy A, Yeung WS. Sirtuin 1 facilitates generation of induced pluripotent stem cells from mouse embryonic fibroblasts through the miR-34a and p53 pathways. PLoS One. 2012;7(9):e45633. doi: 10.1371/journal.pone.0045633. Epub 2012 Sep 21. PubMed PMID: 23029150; PubMed Central PMCID: PMC3448677.; 8: van Leeuwen IM, Rao B, Sachweh MC, Laín S. An evaluation of small-molecule p53 activators as chemoprotectants ameliorating adverse effects of anticancer drugs in normal cells. Cell Cycle. 2012 May 1;11(9):1851-61. doi: 10.4161/cc.20254. Epub 2012 May 1. PubMed PMID: 22517433; PubMed Central PMCID: PMC3372395.; 9: McCarthy AR, Pirrie L, Hollick JJ, Ronseaux S, Campbell J, Higgins M, Staples OD, Tran F, Slawin AM, Lain S, Westwood NJ. Synthesis and biological characterisation of sirtuin inhibitors based on the tenovins. Bioorg Med Chem. 2012 Mar 1;20(5):1779-93. doi: 10.1016/j.bmc.2012.01.001. Epub 2012 Jan 12. PubMed PMID: 22304848.; 10: Yuan H, Wang Z, Li L, Zhang H, Modi H, Horne D, Bhatia R, Chen W. Activation of stress response gene SIRT1 by BCR-ABL promotes leukemogenesis. Blood. 2012 Feb 23;119(8):1904-14. doi: 10.1182/blood-2011-06-361691. Epub 2011 Dec 29. PubMed PMID: 22207735; PubMed Central PMCID: PMC3293644.; 11: van Leeuwen IM, Higgins M, Campbell J, Brown CJ, McCarthy AR, Pirrie L, Westwood NJ, Laín S. Mechanism-specific signatures for small-molecule p53 activators. Cell Cycle. 2011 May 15;10(10):1590-8. Epub 2011 May 15. PubMed PMID: 21490429.; 12: Lain S, Hollick JJ, Campbell J, Staples OD, Higgins M, Aoubala M, McCarthy A, Appleyard V, Murray KE, Baker L, Thompson A, Mathers J, Holland SJ, Stark MJ, Pass G, Woods J, Lane DP, Westwood NJ. Discovery, in vivo activity, and mechanism of action of a small-molecule p53 activator. Cancer Cell. 2008 May;13(5):454-63. doi: 10.1016/j.ccr.2008.03.004. PubMed PMID: 18455128; PubMed Central PMCID: PMC2742717.; 13: Brooks CL, Gu W. p53 Activation: a case against Sir. Cancer Cell. 2008 May;13(5):377-8. doi: 10.1016/j.ccr.2008.04.009. PubMed PMID: 18455119; PubMed Central PMCID: PMC2856338.
• PubChem Compound: 24772042
• Last Modified: Nov 11 2021